![molecular formula C14H10N4S B381510 3-Methyl-9-phenylthieno[3,2-e][1,2,4]triazolo[4,3-c]pyrimidine CAS No. 182199-66-2](/img/structure/B381510.png)
3-Methyl-9-phenylthieno[3,2-e][1,2,4]triazolo[4,3-c]pyrimidine
Overview
Description
WAY-604968 is a chemical compound with the molecular formula C14H10N4S and a molecular weight of 266.32 g/mol . It is a synthetic compound used in various scientific research applications.
Chemical Reactions Analysis
WAY-604968 undergoes various types of chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include oxidizing agents like potassium permanganate or hydrogen peroxide.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include reducing agents like lithium aluminum hydride or sodium borohydride.
Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens or nucleophiles.
The major products formed from these reactions depend on the specific conditions and reagents used .
Scientific Research Applications
WAY-604968 has a wide range of scientific research applications, including:
Chemistry: Used as a reagent in various chemical reactions to study reaction mechanisms and pathways.
Biology: Employed in biological studies to understand its effects on cellular processes and molecular interactions.
Medicine: Investigated for its potential therapeutic effects and interactions with biological targets.
Industry: Utilized in the development of new materials and chemical processes.
Properties
CAS No. |
182199-66-2 |
|---|---|
Molecular Formula |
C14H10N4S |
Molecular Weight |
266.32g/mol |
IUPAC Name |
5-methyl-12-phenyl-10-thia-3,4,6,8-tetrazatricyclo[7.3.0.02,6]dodeca-1(9),2,4,7,11-pentaene |
InChI |
InChI=1S/C14H10N4S/c1-9-16-17-13-12-11(10-5-3-2-4-6-10)7-19-14(12)15-8-18(9)13/h2-8H,1H3 |
InChI Key |
SYSKSOXAKAVZPH-UHFFFAOYSA-N |
SMILES |
CC1=NN=C2N1C=NC3=C2C(=CS3)C4=CC=CC=C4 |
Canonical SMILES |
CC1=NN=C2N1C=NC3=C2C(=CS3)C4=CC=CC=C4 |
Origin of Product |
United States |
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